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Compound of Interest

Compound Name: PD81723

CAS No.: 132861-87-1

Cat. No.: B161319

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential information and a step-by-step operational plan for the safe disposal

of PD81723, a positive allosteric modulator of the adenosine A1 receptor.

While a comprehensive, publicly available Safety Data Sheet (SDS) for PD81723 is not readily

accessible, product information from suppliers indicates that this material should be considered

hazardous.[1] It is imperative that users consult the complete SDS, typically provided by the

vendor upon purchase, before handling or disposing of this compound. In the absence of a

specific SDS, the following procedures, based on best practices for the disposal of potentially

hazardous research chemicals and analogous compounds, should be strictly followed.

Immediate Safety and Handling for Disposal
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks.

Recommended PPE:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves. It is important to inspect gloves for any signs of

damage before use.

Skin Protection: A laboratory coat or a chemical-resistant apron to prevent skin contact.

Respiratory Protection: If handling the compound outside of a certified chemical fume hood

or in an area with poor ventilation, a NIOSH-approved respirator is recommended.

Step-by-Step Disposal Protocol
The disposal of PD81723 must be managed through your institution's hazardous waste

program. Adherence to institutional and regulatory guidelines is mandatory.

Consult Institutional Guidelines: Your first and most critical step is to contact your

organization's Environmental Health and Safety (EHS) department. They will provide specific

protocols tailored to your facility's waste management program and in compliance with local,

state, and federal regulations.[2]

Waste Characterization: Treat PD81723 as a hazardous chemical waste. Do not dispose of it

in standard trash or down the sanitary sewer.

Waste Segregation: To prevent potentially dangerous chemical reactions, do not mix

PD81723 waste with other waste streams unless explicitly authorized by your EHS

department.[3]

Containerization:

Use a dedicated, properly labeled, and leak-proof container for collecting PD81723 waste.

The container must be compatible with the chemical.

Ensure the container is clearly labeled as "Hazardous Waste" and includes the full

chemical name: "(2-amino-4,5-dimethyl-3-thienyl)-[3-(trifluoromethyl)phenyl]-methanone"

and the CAS number: "132861-87-1".

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,

away from incompatible materials, until it is collected by your institution's hazardous waste
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personnel.

Spill Management: In the event of a spill, evacuate the immediate area and alert your

colleagues. Wearing appropriate PPE, absorb the spill with an inert material such as

vermiculite or sand. Collect the contaminated absorbent material into a sealed container,

label it as hazardous waste, and dispose of it according to your institution's procedures.[3]

Report the spill to your EHS department.

Final Disposal: The ultimate disposal of the hazardous waste will be managed by your

institution's certified hazardous waste contractor.

Quantitative Data
The following table summarizes the available quantitative data for PD81723.

Property Value Source

CAS Registry Number 132861-87-1 [1][4]

Molecular Formula C₁₄H₁₂F₃NOS [1][5]

Molecular Weight 299.3 g/mol [1]

Purity ≥95% [1]

Solubility
≥10 mg/mL in ethanol and

DMSO
[1]

Storage -20°C as a solid [1]

Experimental Protocols
Detailed experimental protocols for the specific chemical degradation or disposal of PD81723
are not publicly available. The disposal method will be determined by the capabilities of the

licensed hazardous waste disposal facility contracted by your institution.

PD81723 Disposal Workflow
The following diagram illustrates the logical workflow for the proper and safe disposal of

PD81723.
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PD81723 Disposal Workflow

Start: Need to Dispose of PD81723

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Consult Institutional EHS Department for Specific Procedures

Characterize as Hazardous Waste

Segregate from Other Waste Streams

Place in a Labeled, Sealed, and
Compatible Hazardous Waste Container

Spill Occurs

Store in a Designated Secure Area

Schedule Pickup with EHS or
Approved Waste Contractor

End: Proper Disposal Complete

Follow Spill Management Protocol:
1. Absorb with Inert Material

2. Collect and Containerize as Hazardous Waste
3. Report to EHS

Yes

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PD81723.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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